1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-[2-(4-chlorophenyl)ethyl]azetidine-3-carboxamide
• InChI: InChI=1S/C19H18ClN3OS/c20-15-7-5-13(6-8-15)9-10-21-18(24)14-11-23(12-14)19-22-16-3-1-2-4-17(16)25-19/h1-8,14H,9-12H2,(H,21,24)
• InChI Key: GSUOOTJARURFMU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3S2)C(=O)NCCC4=CC=C(C=C4)Cl
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

1-(Benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit the jnk signaling pathway . The c-Jun N-terminal kinases (JNKs) are a group of proteins that play a crucial role in cell signaling and are involved in processes such as inflammation, differentiation, cell survival, and apoptosis .

Mode of Action

A similar compound, as601245, has been shown to inhibit the jnk signaling pathway, promoting cell survival after cerebral ischemia . This suggests that 1-(1,3-benzothiazol-2-yl)-N-[2-(4-chlorophenyl)ethyl]azetidine-3-carboxamide might have a similar mode of action.

Biochemical Pathways

The inhibition of the jnk signaling pathway can affect various downstream effects, including the regulation of gene expression, cell proliferation, and apoptosis .

Result of Action

The inhibition of the jnk signaling pathway can lead to increased cell survival, particularly in the context of cerebral ischemia .

Advantages and Limitations for Lab Experiments

The advantages of using 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide in lab experiments include its potent activity against cancer cells, its ability to induce cell cycle arrest and apoptosis, and its anti-inflammatory and antioxidant properties. However, the limitations include the lack of a complete understanding of its mechanism of action and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide. One of the primary areas of interest is the development of novel anticancer drugs based on the structure of this compound. Further studies are needed to determine its safety and efficacy in humans, as well as its potential use in the treatment of other diseases such as inflammation and neurodegenerative disorders. In addition, studies are needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide involves the reaction of 2-aminobenzo[d]thiazole with 4-chlorophenethylamine and azetidine-3-carboxylic acid in the presence of appropriate reagents. The reaction is carried out under controlled conditions to obtain the desired product in good yield and purity.

Scientific Research Applications

The compound has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a potential therapeutic agent for the treatment of various diseases. The compound has been shown to exhibit potent activity against cancer cells, making it a promising candidate for anticancer drug development.